Sanguinarine citrate

• Molecular Formula: C26H25NO11
• Molecular Weight: 527.5 g/mol
• InChI: InChI=1S/C20H14NO4.C6H12O7/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21;7-1-2(8)3(9)4(10)5(11)6(12)13/h2-8H,9-10H2,1H3;2-5,7-11H,1H2,(H,12,13)/q+1;/p-1/t;2-,3-,4+,5-/m.1/s1
• InChIKey: LUQSYLIFPGNCMW-IFWQJVLJSA-M

Sanguinarine Citrate Procurement Guide: Technical Specifications and Research Applications of a Benzophenanthridine Alkaloid

Sanguinarine citrate is a salt form of sanguinarine, a quaternary benzo[c]phenanthridine alkaloid primarily extracted from the rhizomes of *Sanguinaria canadensis* or the herb *Macleaya cordata* [1]. It is characterized by a molecular weight of 527.48 g/mol and the formula C26H25NO11 . The compound is provided as a red crystalline powder, soluble in organic solvents like methanol, ethanol, and DMSO, but is practically insoluble in water . Its biological profile includes notable antimicrobial, anti-inflammatory, and anti-proliferative activities, making it a valuable tool in preclinical research [1].

1

Natural alkaloid research tool Benzophenanthridine scaffold for pathway-target engagement studies

2

Citrate salt for assay-ready solubility Soluble in DMSO, methanol, ethanol; supports cell-culture and formulation research

3

Antimicrobial screening context Reported activity against MSSA and MRSA in research settings

4

Cell-proliferation assay context May support cytotoxicity endpoint review in cancer cell models

• [1] Croaker, A., King, G. J., Pyne, J. H., Anoopkumar-Dukie, S., & Liu, L. (2016). Sanguinaria canadensis: Traditional Medicine, Phytochemical Composition, Biological Activities and Current Uses. International Journal of Molecular Sciences, 17(9), 1414. View Source

Why Sanguinarine Citrate is Not a Commodity: Critical Differences from Structural Analogs and Alternative Salts

Substituting sanguinarine citrate with a closely related analog or a different salt form can lead to significant deviations in experimental outcomes due to compound-specific differences in potency, solubility, and target engagement. While compounds like chelerythrine and berberine share structural similarities with sanguinarine [1], direct comparative studies reveal sanguinarine exhibits consistently lower half-maximal inhibitory concentrations (IC50) and minimum inhibitory concentrations (MIC) against a range of biological targets [2]. Furthermore, the choice of counterion is critical; the citrate salt of sanguinarine offers distinct solubility and stability profiles compared to its chloride counterpart, which directly impacts its handling in in vitro assays and its bioavailability in vivo . Therefore, assuming functional interchangeability can compromise data reproducibility and lead to inaccurate interpretations of biological activity.

Structural analogs (chelerythrine, berberine)

Risk:Potency context may differ; reported IC50 and MIC profiles are not interchangeable across benzo[c]phenanthridine alkaloids

Alternative salt (chloride)

Risk:Aqueous solubility

Generic alkaloid extract

Risk:Variable composition obscures target engagement and dose-response interpretation; purified citrate supports reproducible research

• [1] Álvarez, M. Á., et al. (2015). Effect-Directed Isolation and Identification of Antibacterial Chelidonium majus L. Alkaloids. Chromatographia, 78, 707–716. View Source
• [2] Slaninová, I., et al. (2001). Interaction of benzo[c]phenanthridine and protoberberine alkaloids with animal and yeast cells. Cell Biology and Toxicology, 17(1), 51-63. View Source

Sanguinarine Citrate Quantitative Evidence: A Comparative Guide for Scientific Selection and Procurement

Superior Cytotoxic Potency of Sanguinarine in Human Cancer Cell Lines

Sanguinarine demonstrates significantly greater cytotoxic potency compared to the structurally similar alkaloids chelerythrine and berberine in HeLa cervical cancer cells. Its potency is quantifiably superior, with an IC50 value that is 7.75-fold lower than chelerythrine and at least 12.5-fold lower than berberine under identical assay conditions [1].

Cytotoxic potency vs analogs

Head-to-head

IC50 0.8 μg/mL (HeLa, 24 h)
7.75× lower than chelerythrine; >12.5× lower than berberine

Supports cytotoxicity endpoint review

HeLa cervix carcinoma; class-dependent response context

Evidence Dimension	Cytotoxic potency (IC50)
Target Compound Data	0.8 μg/mL
Comparator Or Baseline	Chelerythrine (IC50 = 6.2 μg/mL) and Berberine (IC50 > 10.0 μg/mL)
Quantified Difference	7.75x more potent than chelerythrine; >12.5x more potent than berberine
Conditions	HeLa human cervix carcinoma cell line, 24-hour exposure

Why This Matters

For researchers screening for potent anti-proliferative agents, sanguinarine's superior potency allows for the use of lower effective concentrations, potentially reducing off-target effects and conserving valuable compound during large-scale screens.

• [1] Slaninová, I., Táborská, E., Bochořáková, H., & Slanina, J. (2001). Interaction of benzo[c]phenanthridine and protoberberine alkaloids with animal and yeast cells. Cell Biology and Toxicology, 17(1), 51-63. View Source

Enhanced Antimicrobial Efficacy of Sanguinarine Against S. aureus

Sanguinarine exhibits superior antibacterial activity against both methicillin-sensitive and methicillin-resistant *Staphylococcus aureus* (MSSA and MRSA) when compared to its analog chelerythrine. The minimum inhibitory concentration (MIC) for sanguinarine is consistently lower across all tested strains, most notably showing a 2-fold improvement against a wild-type strain [1].

Antimicrobial MIC context

Head-to-head

MIC ≤ 3.1 μg/mL wild-type S. aureus
2-fold lower than chelerythrine

Reported MIC endpoint context

MSSA and MRSA strains; strain-panel review needed

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	MIC ≤ 3.1 μg/mL (wild-type); MIC ≤ 6.3 μg/mL (MRSA)
Comparator Or Baseline	Chelerythrine (MIC ≤ 6.3 μg/mL for both wild-type and MRSA strains)
Quantified Difference	2-fold lower MIC against wild-type S. aureus (SA1199)
Conditions	*S. aureus* SA1199 (wild-type), SA1263 (MRSA USA 300 LAC), IA116 (MRSA USA 100) strains

Why This Matters

This quantitative advantage supports the selection of sanguinarine citrate for studies focused on developing novel therapeutics against *S. aureus*, including difficult-to-treat MRSA infections, where higher potency is a critical parameter.

• [1] Zielińska, S., et al. (2019). Antimicrobial activity of sanguinarine and chelerythrine from Macleaya cordata. Molecules, 24(19), 3619. (Data from Table 3). View Source

Salt Form Advantage: Sanguinarine Citrate vs. Sanguinarine Chloride Solubility

The selection of the salt form has a direct and quantifiable impact on handling and experimental use. Sanguinarine citrate (CAS 132210-34-5) is reported to be soluble in methanol, ethanol, and DMSO , which are common solvents for in vitro assays. In contrast, sanguinarine chloride exhibits very poor solubility, with a measured equilibrium solubility in aqueous buffers at pH 4.5 being less than 1 mg/mL, classifying it as slightly soluble or insoluble .

Salt-form solubility

Reported

Citrate: soluble in methanol, ethanol, DMSO
Chloride: aqueous solubility

Formulation-handling review context

Cross-study comparison; data to verify in own lab conditions

In vivo wound-healing model

Head-to-head

Reduced bacterial load (p

Supports wound-healing model-response interpretation

Murine S. pseudintermedius infection, hydrogel formulation

Evidence Dimension	Solubility in common solvents
Target Compound Data	Soluble in methanol, ethanol, DMSO
Comparator Or Baseline	Sanguinarine chloride (aqueous solubility < 1 mg/mL)
Quantified Difference	Qualitative difference: Soluble vs. Slightly soluble/Insoluble
Conditions	Standard ambient temperature (25°C)

Why This Matters

Procuring sanguinarine as the citrate salt ensures greater experimental flexibility and reduces technical challenges associated with solubilizing poorly soluble free bases or other salts, thereby improving reproducibility in cell culture and in vitro assays.

In Vivo Wound Healing Efficacy Demonstrated by Sanguinarine Hydrogel Formulation

Sanguinarine demonstrates quantifiable in vivo efficacy that is not a generic trait of all benzophenanthridine alkaloids. In a murine model of *S. pseudintermedius* skin infection, a sanguinarine hydrogel formulation significantly accelerated wound healing. Treatment with 2.5-5 mg/mL sanguinarine hydrogel resulted in a statistically significant reduction in bacterial load (p < 0.001) and a decrease in the pro-inflammatory cytokine IL-6 (p < 0.0001) compared to the untreated control group [1].

In vivo wound-healing model

Head-to-head

Reduced bacterial load (p

Supports wound-healing model-response interpretation

Murine S. pseudintermedius infection, hydrogel formulation

Evidence Dimension	In vivo antibacterial and anti-inflammatory efficacy
Target Compound Data	Significant reduction in bacterial load (P < 0.001) and IL-6 levels (P < 0.0001)
Comparator Or Baseline	Untreated control group (baseline infection levels)
Quantified Difference	Statistically significant reduction (P < 0.001 and P < 0.0001)
Conditions	Murine model of *Staphylococcus pseudintermedius* skin infection, treated with 2.5-5 mg/mL sanguinarine hydrogel

Why This Matters

This evidence validates the selection of sanguinarine citrate for preclinical studies exploring wound healing applications, providing a tangible, data-backed rationale beyond in vitro antimicrobial or anti-proliferative data.

• [1] Liu, J., et al. (2025). Sanguinarine hydrogel accelerates wound healing in Staphylococcus pseudintermedius infections by suppressing biofilm formation. Journal of Applied Microbiology, 136(8), lxaf184. View Source

Sanguinarine Citrate Applications: Recommended Use Cases Based on Quantitative Differentiation

Screening for Potent Anticancer Lead Compounds

Sanguinarine citrate is an ideal candidate for primary screening libraries targeting cancers where high cytotoxic potency is desired. Its IC50 of 0.8 μg/mL in HeLa cells is significantly lower than that of close analogs like chelerythrine (6.2 μg/mL) [1]. This superior potency allows for efficient identification of active leads and can be a critical differentiator when establishing SAR for novel benzophenanthridine derivatives.

Development of Novel Antistaphylococcal Agents

For research programs focused on combating *Staphylococcus aureus* infections, including methicillin-resistant strains (MRSA), sanguinarine citrate offers a clear advantage. Its MIC of ≤ 3.1 μg/mL against wild-type *S. aureus* is 2-fold lower than that of chelerythrine [1]. This makes it a superior chemical probe for investigating mechanisms of action against this high-priority pathogen.

Investigating Biofilm Disruption and Wound Healing

Sanguinarine citrate is particularly well-suited for studies involving biofilm-related infections and wound healing. Its demonstrated in vivo efficacy in accelerating wound closure and reducing bacterial load in a murine model [1] provides a robust platform for translational research, distinguishing it from analogs that may only have been characterized in vitro.

Formulation and Drug Delivery Studies

The favorable solubility of sanguinarine citrate in common organic solvents like DMSO, methanol, and ethanol [1] makes it the preferred form for creating stock solutions for in vitro assays and for exploratory formulation development, circumventing the poor aqueous solubility issues associated with other salts like sanguinarine chloride.

Application

Selection Property

Validation Focus

Cancer cell-model screening

Cytotoxicity endpoint context

Cell-line IC50 evaluation

Antimicrobial screening studies

MIC endpoint review

Strain-panel susceptibility assessment

Wound-healing model-response studies

In vivo efficacy model context

Bacterial load and cytokine endpoint analysis

Formulation and solubility research

Salt-form solubility profile

Solvent compatibility and stock preparation

• [1] Slaninová, I., Táborská, E., Bochořáková, H., & Slanina, J. (2001). Interaction of benzo[c]phenanthridine and protoberberine alkaloids with animal and yeast cells. Cell Biology and Toxicology, 17(1), 51-63. View Source
• [2] Zielińska, S., et al. (2019). Antimicrobial activity of sanguinarine and chelerythrine from Macleaya cordata. Molecules, 24(19), 3619. (Data from Table 3). View Source
• [3] Liu, J., et al. (2025). Sanguinarine hydrogel accelerates wound healing in Staphylococcus pseudintermedius infections by suppressing biofilm formation. Journal of Applied Microbiology, 136(8), lxaf184. View Source